3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide
Overview
Description
3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide is a chemical compound with the molecular formula C9H6ClFN2OS and a molecular weight of 244.68 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6ClFN2OS . This code represents the molecular structure of the compound. Unfortunately, the search results do not provide a detailed structural analysis of the compound.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide has been studied for its potential applications in scientific research. It has been used in the synthesis of various heterocyclic compounds, such as thiazolidinones and thiadiazolines, which have potential applications as drugs and pharmaceuticals. It has also been used in the synthesis of various polymers, such as polyurethanes and polyesters, which have potential applications in the biomedical and automotive industries.
Mechanism of Action
The mechanism of action of 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide is not yet fully understood. However, it is believed to interact with proteins and enzymes in the body, which may lead to biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have anti-inflammatory and antioxidant properties, as well as potential applications in the treatment of various diseases, such as cancer and diabetes.
Advantages and Limitations for Lab Experiments
The use of 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide in laboratory experiments has numerous advantages. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it has a wide range of potential applications in various scientific research fields. However, there are some limitations to using this compound in laboratory experiments. It is a relatively unstable compound, and it has a low solubility in water.
Future Directions
The potential future directions for 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide in scientific research include further investigation into its biochemical and physiological effects, as well as its potential applications in the treatment of various diseases. Additionally, further research could be conducted into its potential applications in the synthesis of various polymers and heterocyclic compounds. Furthermore, further research could be conducted into its potential applications in the development of new drugs and pharmaceuticals.
Synthesis Methods
The synthesis of 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide is a multi-step process that involves several chemical reactions. The first step involves the reaction of 4-fluoro-1-benzothiophene-2-carbohydrazide with thionyl chloride, which forms this compound. The second step involves the reaction of this compound with potassium hydroxide, which forms this compound hydrochloride. The third step is the reaction of this compound hydrochloride with sodium hydroxide, which forms the final product this compound.
properties
IUPAC Name |
3-chloro-4-fluoro-1-benzothiophene-2-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClFN2OS/c10-7-6-4(11)2-1-3-5(6)15-8(7)9(14)13-12/h1-3H,12H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMCIZHGLWWYFDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=C2Cl)C(=O)NN)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClFN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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